Cas no 4513-92-2 (1H-Pyrrole-2-carbonitrile,3,5-dimethyl-)
4513-92-2 structure
Product Name:1H-Pyrrole-2-carbonitrile,3,5-dimethyl-
1H-Pyrrole-2-carbonitrile,3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carbonitrile,3,5-dimethyl-
- 3,5-dimethyl-1H-pyrrole-2-carbonitrile
- 3,5-DIMETHYLPYRROLE-2-CARBONITRILE
- 2-cyano-3,5-dimethylpyrrole
- 3,5-dimethyl-2-cyanopyrrole
- 3,5-Dimethyl-pyrrol-2-carbonitril
- 3,5-dimethyl-pyrrole-2-carbonitrile
- 5-cyano-2,4-dimethyl-pyrrole
- CTILJTUXIQXEOW-UHFFFAOYSA-N
- 3,5-dimethyl-1~{H}-pyrrole-2-carbonitrile
- AKOS006276766
- 4513-92-2
- FT-0692020
- M2H
- DTXSID60376778
- SCHEMBL1801170
-
- Inchi： 1S/C7H8N2/c1-5-3-6(2)9-7(5)4-8/h3,9H,1-2H3
- InChI Key： CTILJTUXIQXEOW-UHFFFAOYSA-N
- SMILES： N1C(C#N)=C(C)C=C1C
Computed Properties
- Exact Mass: 120.06900
- Monoisotopic Mass: 120.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- PSA: 39.58000
- LogP: 1.50318
1H-Pyrrole-2-carbonitrile,3,5-dimethyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrole-2-carbonitrile,3,5-dimethyl- Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4513-92-2 (1H-Pyrrole-2-carbonitrile,3,5-dimethyl-) Related Products
- 68164-77-2(3,6-Dimethylpicolinonitrile)
- 7584-09-0(3,5-Dimethylpicolinonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
